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Compound of Interest

Compound Name: Fluralaner-13C2,15N,d3

Cat. No.: B12414883 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the certificate of analysis for the

isotopically labeled compound Fluralaner-13C2,15N,d3. It is intended to serve as a detailed

resource for researchers, scientists, and professionals in drug development who utilize this

standard in their analytical and research workflows. This document outlines the key quantitative

data, experimental protocols for analysis, and the biological mechanism of action of fluralaner.

Representative Certificate of Analysis
A specific Certificate of Analysis for every batch of Fluralaner-13C2,15N,d3 is provided by the

supplier. Below is a representative example summarizing the typical data provided.
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Parameter Specification

Product Name Fluralaner-13C2,15N,d3

Catalogue Number Varies by supplier

CAS Number Not available

Molecular Formula C₂₀¹³C₂H₁₄D₃Cl₂F₆N¹⁵NO₃

Molecular Weight 562.28 g/mol

Appearance White to off-white solid

Solubility Soluble in DMSO, Methanol

Storage Store at -20°C for long-term, 4°C for short-term

Quality Control Data
Test Method Specification Result

Purity (HPLC) HPLC-UV ≥98.0% 99.5%

Identity (¹H NMR) ¹H NMR Conforms to structure Conforms

Identity (Mass Spec) ESI-MS
Conforms to

molecular weight
Conforms

Isotopic Purity Mass Spec ≥99% 99.2%

Residual Solvents GC-MS Per USP <467> Complies

Experimental Protocols
Detailed methodologies for the key analytical experiments performed to ensure the quality and

identity of Fluralaner-13C2,15N,d3 are provided below.

High-Performance Liquid Chromatography (HPLC) for
Purity Assessment
This method is used to determine the chemical purity of the Fluralaner-13C2,15N,d3 standard.
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Instrumentation: Agilent 1260 Infinity II HPLC or equivalent with a UV-Vis detector.

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

Mobile Phase:

A: 0.1% Formic Acid in Water

B: 0.1% Formic Acid in Acetonitrile

Gradient:

0-2 min: 20% B

2-15 min: 20% to 95% B

15-18 min: 95% B

18-20 min: 95% to 20% B

20-25 min: 20% B

Flow Rate: 1.0 mL/min

Column Temperature: 30°C

Detection Wavelength: 265 nm

Injection Volume: 10 µL

Sample Preparation: The sample is dissolved in methanol to a final concentration of 1

mg/mL.

Mass Spectrometry (MS) for Identity and Isotopic Purity
Mass spectrometry is employed to confirm the molecular weight and assess the isotopic

enrichment of Fluralaner-13C2,15N,d3.
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Instrumentation: A triple quadrupole mass spectrometer with an electrospray ionization (ESI)

source.

Ionization Mode: Negative Electrospray Ionization (ESI-).

Scan Range: m/z 100-700.

Capillary Voltage: 3.5 kV.

Cone Voltage: 40 V.

Source Temperature: 150°C.

Desolvation Temperature: 350°C.

Sample Infusion: The sample, prepared in methanol at 10 µg/mL, is infused directly into the

mass spectrometer.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation
¹H NMR spectroscopy is utilized to confirm the chemical structure of the compound.

Instrumentation: 400 MHz NMR Spectrometer.

Solvent: Deuterated Dimethyl Sulfoxide (DMSO-d₆).

Sample Concentration: Approximately 5 mg of the compound is dissolved in 0.7 mL of

DMSO-d₆.

Reference: Tetramethylsilane (TMS) at 0.00 ppm.

Acquisition Parameters:

Number of Scans: 16

Relaxation Delay: 1.0 s
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Pulse Width: 10 µs

Signaling Pathway and Experimental Workflow
Fluralaner Mechanism of Action
Fluralaner is an insecticide and acaricide that functions by antagonizing ligand-gated chloride

channels.[1] It potently blocks both γ-aminobutyric acid (GABA)-gated and L-glutamate-gated

chloride channels in the nervous system of arthropods.[1] This inhibition prevents the influx of

chloride ions, leading to neuronal hyperexcitability, paralysis, and ultimately the death of the

target organism.[2]
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Caption: Fluralaner's antagonism of GABA and glutamate-gated chloride channels.

General Analytical Workflow
The following diagram illustrates a typical workflow for the analysis of Fluralaner-13C2,15N,d3
as an internal standard in a quantitative bioanalytical study.
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Caption: A generalized workflow for quantitative analysis using an internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Certificate of Analysis for Fluralaner-
13C2,15N,d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12414883#fluralaner-13c2-15n-d3-certificate-of-
analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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